Cas no 163087-28-3 (4'-anthracen-9-yl-2,2':6',2''-terpyridine)

• Product Name: 4'-anthracen-9-yl-2,2':6',2''-terpyridine
• CAS No: 163087-28-3
• MF: C₂₉H₁₉N₃
• MW: 409.481266260147
• CID: 1344221
• PubChem ID: 5249915
• Update Time: 2025-06-11

4'-anthracen-9-yl-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

• 4'-anthracen-9-yl-2,2':6',2''-terpyridine
• 4'-(9-Anthracenyl)-2,2':6',2''-terpyridine
• 4'-(9-Anthryl)-2,2':6',2''-terpyridin
• 4'-(9-Anthryl)-2,2':6',2''-terpyridine
• 4-anthracen-9-yl-2,6-dipyridin-2-ylpyridine
• 2,2':6',2''-Terpyridine, 4'-(9-anthracenyl)-
• 4-(ANTHRACEN-9-YL)-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
• 4''-(Anthracen-9-yl)-2,2'':6'',2''''-terpyridine
• 4'-(Anthracen-9-yl)-2,2':6',2''-terpyridine
• F72669
• MFCD14636247
• 163087-28-3
• DTXSID90413221
• CS-0447688
• J-400406

• Inchi： 1S/C29H19N3/c1-3-11-23-20(9-1)17-21-10-2-4-12-24(21)29(23)22-18-27(25-13-5-7-15-30-25)32-28(19-22)26-14-6-8-16-31-26/h1-19H
• InChI Key： SBJMNAHBRGPXQA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 409.15807
• Monoisotopic Mass: 409.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 4'-anthracen-9-yl-2,2':6',2''-terpyridine

4'-Anthracen-9-yl-2,2':6',2''-terpyridine (CAS No. 163087-28-3): A Comprehensive Overview

4'-Anthracen-9-yl-2,2':6',2''-terpyridine (CAS No. 163087-28-3) is a complex organic compound that has garnered significant attention in the fields of chemistry and materials science due to its unique structural and electronic properties. This compound, often referred to as 4'-AC9TP, is a member of the terpyridine family, which is known for its ability to form strong coordination complexes with various metal ions. The presence of the anthracene moiety in the structure imparts additional photophysical and redox properties, making it a versatile material for a wide range of applications.

The molecular structure of 4'-AC9TP consists of a central terpyridine unit flanked by an anthracene group. The terpyridine moiety is characterized by its three pyridine rings connected in a 2,2':6',2'' arrangement, which provides a rigid and planar structure. The anthracene group, on the other hand, is a polycyclic aromatic hydrocarbon (PAH) with three fused benzene rings. This combination results in a molecule with excellent π-conjugation and strong electron-donating capabilities.

One of the key features of 4'-AC9TP is its ability to form stable coordination complexes with transition metals such as ruthenium (Ru), iridium (Ir), and platinum (Pt). These complexes exhibit enhanced photophysical properties, including high molar absorptivities and long-lived excited states, which make them highly suitable for applications in photovoltaics, photocatalysis, and luminescent materials. For instance, recent studies have shown that 4'-AC9TP complexes with ruthenium exhibit exceptional light-harvesting capabilities and can be used as sensitizers in dye-sensitized solar cells (DSSCs).

In addition to its photophysical properties, 4'-AC9TP also displays interesting redox behavior. The anthracene moiety can undergo reversible one-electron oxidation and reduction processes, which can be exploited for the development of electrochromic devices and molecular switches. The redox properties of 4'-AC9TP have been extensively studied using cyclic voltammetry and other electrochemical techniques. These studies have revealed that the compound exhibits well-defined redox waves corresponding to the oxidation and reduction of the anthracene unit.

The synthesis of 4'-AC9TP typically involves a multi-step process that includes the formation of the terpyridine core followed by the introduction of the anthracene group. One common synthetic route involves the condensation of 4-(methylthio)benzaldehyde with 2,6-diformyl-4-methylphenol to form the terpyridine precursor, which is then coupled with 9-bromoanthracene using palladium-catalyzed cross-coupling reactions. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advancements in computational chemistry have also contributed to our understanding of 4'-AC9TP. Density functional theory (DFT) calculations have been used to predict the electronic structure and optical properties of the compound. These calculations have provided insights into the distribution of electron density within the molecule and have helped explain its observed photophysical behavior. For example, DFT studies have shown that the lowest unoccupied molecular orbital (LUMO) is primarily localized on the terpyridine unit, while the highest occupied molecular orbital (HOMO) is delocalized over both the terpyridine and anthracene moieties.

In biological applications, 4'-AC9TP has shown promise as a potential photosensitizer for photodynamic therapy (PDT). PDT is a non-invasive cancer treatment that involves the use of light-sensitive compounds to generate reactive oxygen species (ROS) upon irradiation with light. The ability of 4'-AC9TP to absorb light in the visible region and efficiently generate singlet oxygen makes it an attractive candidate for PDT applications. Preliminary studies have demonstrated that 4'-AC9TP can effectively induce cell death in cancer cell lines when activated by light.

Beyond its potential in PDT, 4'-AC9TP has also been explored for use in sensing applications. The strong coordination ability of terpyridines with metal ions can be utilized to develop highly sensitive and selective sensors for various analytes. For example, complexes formed between 4'-AC9TP and metal ions such as zinc (Zn) or copper (Cu) can exhibit changes in their luminescence properties upon binding specific target molecules. This property has been exploited to develop sensors for detecting metal ions in environmental samples or biological fluids.

In conclusion, 4'-Anthracen-9-yl-2,2':6',2''-terpyridine (CAS No. 163087-28-3) is a multifaceted compound with a wide range of potential applications in materials science, photovoltaics, photocatalysis, luminescent materials, electrochromic devices, molecular switches, photodynamic therapy, and sensing technologies. Its unique combination of structural features and electronic properties makes it an exciting subject for ongoing research and development.